(S)-2-Amino-N-(3-cyano-benzyl)-3-methyl-butyramide

• IUPAC Name: (2S)-2-amino-N-[(3-cyanophenyl)methyl]-3-methylbutanamide
• InChI: InChI=1S/C13H17N3O/c1-9(2)12(15)13(17)16-8-11-5-3-4-10(6-11)7-14/h3-6,9,12H,8,15H2,1-2H3,(H,16,17)/t12-/m0/s1
• InChI Key: WRQHURZVMPMEEL-LBPRGKRZSA-N
• Canonical SMILES: CC(C)C(C(=O)NCC1=CC(=CC=C1)C#N)N
• Isomeric SMILES: CC(C)[C@@H](C(=O)NCC1=CC(=CC=C1)C#N)N
• Molecular Formula: C13H17N3O
• Molecular Weight: 231.29 g/mol

Description

(S)-2-Amino-N-(3-cyano-benzyl)-3-methyl-butyramide is a chiral amide derivative characterized by a stereospecific (S)-configured amino group, a 3-methyl-butyramide backbone, and a 3-cyano-benzyl substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-2-Amino-N-(3-cyano-benzyl)-3-methyl-butyramide typically involves multiple steps, starting from commercially available precursors. One common route includes the following steps:

Formation of the Benzyl Intermediate: The synthesis begins with the preparation of 3-cyanobenzyl alcohol from 3-cyanobenzaldehyde.

Amidation Reaction: The benzyl intermediate undergoes an amidation reaction with (S)-3-methylbutyric acid to form the desired butyramide.

Industrial Production Methods

Industrial production of (S)-2-Amino-N-(3-cyano-benzyl)-3-methyl-butyramide may involve optimized reaction conditions to maximize yield and purity. This includes the use of catalysts, controlled temperatures, and purification techniques such as column chromatography.

Chemical Reactions Analysis

Types of Reactions

(S)-2-Amino-N-(3-cyano-benzyl)-3-methyl-butyramide can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding oxides.

Reduction: The cyano group can be reduced to an amine.

Substitution: The benzyl ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or potassium permanganate.

Reduction: Catalysts such as palladium on carbon (Pd/C) in the presence of hydrogen gas.

Substitution: Electrophiles like bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products

Oxidation: Formation of oxides or nitro derivatives.

Reduction: Conversion to primary amines.

Substitution: Halogenated benzyl derivatives.

Scientific Research Applications

(S)-2-Amino-N-(3-cyano-benzyl)-3-methyl-butyramide has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential as a therapeutic agent, particularly in the development of antidiabetic drugs.

Industry: Utilized in the production of fine chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (S)-2-Amino-N-(3-cyano-benzyl)-3-methyl-butyramide involves its interaction with specific molecular targets. For instance, it may inhibit enzymes like dipeptidyl peptidase-4 (DPP-4), which plays a role in glucose metabolism . The compound’s structure allows it to bind to the active site of the enzyme, thereby modulating its activity.

Comparison with Similar Compounds

Structural Modifications and Physicochemical Properties

The table below summarizes key structural and physicochemical differences between (S)-2-Amino-N-(3-cyano-benzyl)-3-methyl-butyramide and its analogs:

Compound Name	Substituent on Benzyl	Molecular Formula	Molecular Weight (g/mol)	Key Properties
(S)-2-Amino-N-(3-cyano-benzyl)-3-methyl-butyramide	3-cyano	C₁₄H₁₇N₃O	259.31 (calculated)	High polarity due to -CN; moderate logP
(S)-2-Amino-N-(3-fluoro-benzyl)-3-methyl-butyramide	3-fluoro	C₁₃H₁₇FN₂O	224.28	Lower MW; enhanced metabolic stability
(S)-2-Amino-3-methyl-N-pyridin-3-ylmethyl-butyramide	pyridin-3-ylmethyl	C₁₁H₁₇N₃O	207.28	Aromatic N-heterocycle; increased solubility
(S)-2-Amino-N-cyclopropyl-3-methyl-N-(4-methylsulfanyl-benzyl)-butyramide	4-methylsulfanyl	C₁₇H₂₅N₃OS	319.47 (calculated)	Bulky substituent; potential for S-π interactions

Key Observations :

• Electronic Effects: The 3-cyano substituent’s strong electron-withdrawing nature may enhance binding affinity to electron-rich biological targets (e.g., enzymes with nucleophilic active sites) compared to electron-donating groups like methylsulfanyl (-SMe) .
• Solubility: The pyridin-3-ylmethyl analog (C₁₁H₁₇N₃O) likely exhibits higher aqueous solubility due to the polar pyridine ring, whereas the cyano derivative’s solubility depends on solvent polarity .

Biological Activity

(S)-2-Amino-N-(3-cyano-benzyl)-3-methyl-butyramide is a chiral compound with significant potential in medicinal chemistry due to its biological activity. This article explores its mechanisms of action, biological effects, and relevant case studies, while also providing comparative data with similar compounds.

Chemical Structure and Properties

(S)-2-Amino-N-(3-cyano-benzyl)-3-methyl-butyramide is characterized by the following structural components:

• Amino Group : Essential for interaction with biological targets.
• Cyano-benzyl Moiety : Contributes to the compound's lipophilicity and binding affinity.
• Butyramide Backbone : Provides stability and influences pharmacokinetic properties.

The molecular formula is $C_{13}H_{16}N_2$ with a molecular weight of approximately 216.28 g/mol.

The biological activity of (S)-2-Amino-N-(3-cyano-benzyl)-3-methyl-butyramide primarily involves its interaction with protein kinases, which are critical regulators of various cellular processes including proliferation, differentiation, and apoptosis. This compound has been shown to modulate signaling pathways associated with these kinases, making it a candidate for therapeutic applications in diseases such as cancer.

Key Mechanisms:

• Inhibition of Protein Kinases : The compound can inhibit specific kinases that are involved in tumor growth and survival.
• Influence on Cellular Signaling : By modulating kinase activity, it can alter downstream signaling pathways that affect cell cycle progression and apoptosis.

Biological Activity

Research indicates that (S)-2-Amino-N-(3-cyano-benzyl)-3-methyl-butyramide exhibits several notable biological activities:

• Anticancer Properties : It has shown potential in inhibiting tumor growth in various cancer cell lines.
• Anticonvulsant Activity : Similar compounds have demonstrated efficacy in models of seizure activity, suggesting potential applications in treating epilepsy.

Comparative Analysis

The following table summarizes the biological activities of (S)-2-Amino-N-(3-cyano-benzyl)-3-methyl-butyramide compared to structurally similar compounds:

Compound Name	Structural Features	Biological Activity	Notable Findings
(S)-2-Amino-N-(3-cyano-benzyl)-3-methyl-butyramide	Cyano-benzyl group	Anticancer, Anticonvulsant	Modulates protein kinases
(S)-2-Amino-N-(4-cyano-benzyl)-N-isopropyl-3-methyl-butyramide	Isopropyl group	Anticonvulsant	Higher potency in seizure models
N-(3-cyano-benzyl)-N-isobutylamine	Isobutyl instead of cyclopropyl	Varies	Different steric effects influence binding

Case Studies and Research Findings

Q & A

Basic: What synthetic strategies are recommended for preparing (S)-2-Amino-N-(3-cyano-benzyl)-3-methyl-butyramide, and how can reaction conditions be optimized?

Methodological Answer:
The compound can be synthesized via condensation reactions involving chiral amino acids and cyano-substituted benzylamines. Key steps include:

• Chiral Pool Synthesis : Utilize (S)-2-amino-3-methylbutyric acid as a chiral precursor, coupling it with 3-cyanobenzylamine via carbodiimide-mediated amide bond formation (e.g., EDC/HOBt) .
• Condition Optimization : Monitor reaction progress using thin-layer chromatography (TLC) and optimize pH (6–7) to preserve stereochemistry. Purification via flash chromatography (silica gel, ethyl acetate/hexane gradient) ensures high enantiomeric purity .
• Yield Enhancement : Employ microwave-assisted synthesis to reduce reaction time and improve yields, as demonstrated for structurally similar amides .

Basic: Which spectroscopic techniques are critical for confirming the structural integrity and stereochemical purity of this compound?

Methodological Answer:

• ¹H/¹³C NMR : Assign peaks for the chiral center (C-2) and cyano-benzyl group (δ ~110 ppm for CN). Compare with known (S)-enantiomer spectra to verify stereochemistry .
• IR Spectroscopy : Confirm amide bond formation (C=O stretch ~1650 cm⁻¹) and cyano group presence (C≡N stretch ~2240 cm⁻¹) .
• X-ray Crystallography : Resolve absolute configuration using single-crystal diffraction, as applied to analogous benzylamide derivatives .

Advanced: How does the stereochemistry at the (S)-configured amino group influence biological interactions or catalytic activity?

Methodological Answer:

• Enantioselective Studies : Compare (S) and (R) enantiomers in receptor-binding assays (e.g., enzyme inhibition). For example, chiral amides often exhibit differential binding to proteins due to steric and electronic mismatches .
• Molecular Docking : Model interactions with target enzymes (e.g., proteases) to predict enantiomer-specific activity. Tools like AutoDock Vina can simulate binding affinities .
• Circular Dichroism (CD) : Quantify enantiomeric excess and correlate with activity data to establish structure-activity relationships (SAR) .

Advanced: How can researchers resolve contradictions in spectroscopic data during derivative synthesis?

Methodological Answer:

• Multi-Technique Validation : Cross-validate NMR assignments with 2D techniques (COSY, HSQC) and high-resolution mass spectrometry (HRMS) to resolve ambiguities in substituent positioning .
• Magnetic Moment Analysis : For metal complexes (e.g., Cr(III) derivatives), use magnetic susceptibility measurements to distinguish octahedral vs. tetrahedral geometries, resolving coordination-site conflicts .
• Computational Validation : Compare experimental IR/NMR data with DFT-predicted spectra (e.g., Gaussian software) to identify misassignments .

Advanced: What computational tools predict physicochemical properties and reactivity of this compound?

Methodological Answer:

• DFT Calculations : Use Gaussian or ORCA to compute bond dissociation energies (BDEs) and predict sites prone to oxidation or hydrolysis (e.g., cyano group reactivity) .
• ADMET Prediction : Tools like SwissADME estimate logP (lipophilicity) and blood-brain barrier permeability, critical for drug design applications .
• Molecular Dynamics (MD) : Simulate solvation effects and stability in biological matrices (e.g., CHARMM or GROMACS) to optimize formulation .

Basic: What are the stability considerations for storing (S)-2-Amino-N-(3-cyano-benzyl)-3-methyl-butyramide?

Methodological Answer:

• Degradation Pathways : Protect from moisture (amide hydrolysis) and light (cyano group photodegradation). Store under nitrogen at –20°C in amber vials .
• Stability Monitoring : Use accelerated stability studies (40°C/75% RH) with HPLC to track impurity formation over time .

Advanced: How can researchers design analogs to enhance target selectivity while retaining the (S)-configuration?

Methodological Answer:

• Bioisosteric Replacement : Substitute the cyano group with trifluoromethyl (CF₃) or nitro (NO₂) groups to modulate electronic effects without altering stereochemistry .
• SAR by NMR : Screen fragment libraries to identify substituents that improve binding to hydrophobic pockets (e.g., methyl → isopropyl at C-3) .
• Enzymatic Resolution : Use lipases or esterases to separate diastereomers during analog synthesis, ensuring chiral fidelity .

Advanced: What strategies mitigate challenges in scaling up synthesis while maintaining enantiomeric purity?

Methodological Answer:

• Continuous Flow Reactors : Minimize racemization by controlling residence time and temperature during amide coupling .
• Chiral Stationary Phases : Use preparative HPLC with cellulose-based columns for large-scale enantiomer separation .
• DoE Optimization : Apply Design of Experiments (DoE) to identify critical parameters (e.g., catalyst loading, solvent polarity) affecting yield and purity .